Cas no 2309456-67-3 (2-{[4-(4-bromophenyl)-2-{[(9H-fluoren-9-yl)methoxy]carbonyl}-1,2-oxazinan-4-yl]oxy}acetic acid)

2-{[4-(4-Bromophenyl)-2-{[(9H-fluoren-9-yl)methoxy]carbonyl}-1,2-oxazinan-4-yl]oxy}acetic acid is a specialized organic compound featuring a 1,2-oxazinan-4-yl core functionalized with a 4-bromophenyl group and a fluorenylmethyloxycarbonyl (Fmoc) protecting group. The acetic acid moiety enhances its reactivity, making it suitable for peptide synthesis and other coupling reactions. The Fmoc group offers selective deprotection under mild basic conditions, facilitating controlled modifications in complex molecular assemblies. The bromophenyl substituent provides a versatile handle for further derivatization via cross-coupling reactions. This compound is particularly valuable in medicinal chemistry and materials science, where precise functionalization and stability under synthetic conditions are critical. Its structural features ensure compatibility with solid-phase synthesis and other advanced methodologies.

2-{[4-(4-bromophenyl)-2-{[(9H-fluoren-9-yl)methoxy]carbonyl}-1,2-oxazinan-4-yl]oxy}acetic acid structure

2309456-67-3 structure

Product Name:2-{[4-(4-bromophenyl)-2-{[(9H-fluoren-9-yl)methoxy]carbonyl}-1,2-oxazinan-4-yl]oxy}acetic acid

CAS No:2309456-67-3

MF:C₂₇H₂₄BrNO₆

MW:538.386567115784

CID:6529749

PubChem ID:165830856

Update Time:2025-06-03

2-{[4-(4-bromophenyl)-2-{[(9H-fluoren-9-yl)methoxy]carbonyl}-1,2-oxazinan-4-yl]oxy}acetic acid Chemical and Physical Properties

Names and Identifiers

- 2-{[4-(4-bromophenyl)-2-{[(9H-fluoren-9-yl)methoxy]carbonyl}-1,2-oxazinan-4-yl]oxy}acetic acid
- EN300-7429544
- 2309456-67-3
- Inchi： 1S/C27H24BrNO6/c28-19-11-9-18(10-12-19)27(34-16-25(30)31)13-14-35-29(17-27)26(32)33-15-24-22-7-3-1-5-20(22)21-6-2-4-8-23(21)24/h1-12,24H,13-17H2,(H,30,31)
- InChI Key： RQNZOYVZLFEWMQ-UHFFFAOYSA-N
- SMILES： BrC1C=CC(=CC=1)C1(CN(C(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)OCC1)OCC(=O)O

Computed Properties

Exact Mass: 537.07870g/mol
Monoisotopic Mass: 537.07870g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 35
Rotatable Bond Count: 7
Complexity: 736
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.9
Topological Polar Surface Area: 85.3Å²

2-{[4-(4-bromophenyl)-2-{[(9H-fluoren-9-yl)methoxy]carbonyl}-1,2-oxazinan-4-yl]oxy}acetic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-7429544-0.05g	2-{[4-(4-bromophenyl)-2-{[(9H-fluoren-9-yl)methoxy]carbonyl}-1,2-oxazinan-4-yl]oxy}acetic acid	2309456-67-3	95%	0.05g	$1880.0	2024-05-24
Enamine	EN300-7429544-0.1g	2-{[4-(4-bromophenyl)-2-{[(9H-fluoren-9-yl)methoxy]carbonyl}-1,2-oxazinan-4-yl]oxy}acetic acid	2309456-67-3	95%	0.1g	$1970.0	2024-05-24
Enamine	EN300-7429544-0.25g	2-{[4-(4-bromophenyl)-2-{[(9H-fluoren-9-yl)methoxy]carbonyl}-1,2-oxazinan-4-yl]oxy}acetic acid	2309456-67-3	95%	0.25g	$2059.0	2024-05-24
Enamine	EN300-7429544-0.5g	2-{[4-(4-bromophenyl)-2-{[(9H-fluoren-9-yl)methoxy]carbonyl}-1,2-oxazinan-4-yl]oxy}acetic acid	2309456-67-3	95%	0.5g	$2149.0	2024-05-24
Enamine	EN300-7429544-1.0g	2-{[4-(4-bromophenyl)-2-{[(9H-fluoren-9-yl)methoxy]carbonyl}-1,2-oxazinan-4-yl]oxy}acetic acid	2309456-67-3	95%	1.0g	$2239.0	2024-05-24
Enamine	EN300-7429544-2.5g	2-{[4-(4-bromophenyl)-2-{[(9H-fluoren-9-yl)methoxy]carbonyl}-1,2-oxazinan-4-yl]oxy}acetic acid	2309456-67-3	95%	2.5g	$4388.0	2024-05-24
Enamine	EN300-7429544-5.0g	2-{[4-(4-bromophenyl)-2-{[(9H-fluoren-9-yl)methoxy]carbonyl}-1,2-oxazinan-4-yl]oxy}acetic acid	2309456-67-3	95%	5.0g	$6492.0	2024-05-24
Enamine	EN300-7429544-10.0g	2-{[4-(4-bromophenyl)-2-{[(9H-fluoren-9-yl)methoxy]carbonyl}-1,2-oxazinan-4-yl]oxy}acetic acid	2309456-67-3	95%	10.0g	$9627.0	2024-05-24

2-{[4-(4-bromophenyl)-2-{[(9H-fluoren-9-yl)methoxy]carbonyl}-1,2-oxazinan-4-yl]oxy}acetic acid Related Literature

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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
2. An integrated process of CO2 capture and in situ hydrogenation to formate using a tunable ethoxyl-functionalized amidine and Rh/bisphosphine system†

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Additional information on 2-{[4-(4-bromophenyl)-2-{[(9H-fluoren-9-yl)methoxy]carbonyl}-1,2-oxazinan-4-yl]oxy}acetic acid

Comprehensive Overview of 2-{[4-(4-Bromophenyl)-2-{[(9H-Fluoren-9-Yl)Methoxy]Carbonyl}-1,2-Oxazinan-4-Yl]Oxy}Acetic Acid (CAS No 2309456-67-3)

The compound 2-{[4-(4-bromophenyl)-2-{[(9H-fluoren-9-yl)methoxy]carbonyl}-1,2-oxazinan-4-yl]oxy}acetic acid, identified by the CAS registry number CAS No 2309456-67-3, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound has garnered attention due to its unique structure and functional groups, which make it a valuable substrate for further research and development.

The molecular structure of this compound is characterized by a central 1,2-oxazinane ring system, which is a six-membered heterocyclic ring containing one oxygen and one nitrogen atom. Attached to this ring are several substituents: a bromophenyl group at the 4-position, a fluorenylmethoxycarbonyl (Fmoc) group at the 2-position, and an oxyacetic acid moiety at the 4-position. These substituents contribute to the compound's versatility and reactivity.

Recent studies have highlighted the importance of such heterocyclic compounds in drug discovery. The presence of the Fmoc group, a well-known protecting group in peptide synthesis, suggests that this compound may be utilized in the synthesis of bioactive molecules or as an intermediate in more complex structures. Additionally, the bromophenyl group introduces electronic properties that could enhance the compound's interaction with biological targets.

In terms of synthesis, researchers have explored various methods to construct this compound efficiently. One approach involves the use of nucleophilic substitution reactions to introduce the bromophenyl group onto the oxazinane ring. The incorporation of the Fmoc group typically requires careful protection strategies to ensure stability during subsequent reaction steps.

The application of this compound extends beyond traditional organic synthesis. Its potential as a building block in medicinal chemistry has been recognized, particularly in the development of agents targeting specific biological pathways. For instance, studies have shown that similar oxazinane derivatives exhibit promising activity against certain enzymes involved in neurodegenerative diseases.

Moreover, advancements in computational chemistry have enabled researchers to predict the pharmacokinetic properties of this compound. Molecular modeling studies suggest that it may possess favorable solubility and permeability profiles, which are critical for drug bioavailability.

In conclusion, CAS No 2309456-67-based compounds like this one represent a promising avenue for future research and development in the chemical sciences. Their unique structures and functional groups offer opportunities for innovation across multiple disciplines.